Cas no 101043-65-6 (Pyrene,1-nitro-6-nitroso-)

Pyrene,1-nitro-6-nitroso- structure
Pyrene,1-nitro-6-nitroso- structure
Product Name:Pyrene,1-nitro-6-nitroso-
CAS No:101043-65-6
MF:C16H8N2O3
MW:276.24632358551
CID:174525
PubChem ID:114987
Update Time:2025-04-19

Pyrene,1-nitro-6-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Pyrene,1-nitro-6-nitroso-
    • 1-Nitro-6-nitrosopyrene
    • 1-Nitroso-6-nitropyrene
    • CCRIS 3236
    • UNII-R5SG06P1AA
    • DTXSID60143700
    • R5SG06P1AA
    • 101043-65-6
    • NITRO-6-NITROSOPYRENE, 1-
    • Pyrene, 1-nitro-6-nitroso-
    • Inchi: 1S/C16H8N2O3/c19-17-13-7-3-9-2-6-12-14(18(20)21)8-4-10-1-5-11(13)15(9)16(10)12/h1-8H
    • InChI Key: WWKLDZDOXNNLAM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=C2C=CC3=C(C=CC4=CC=C1C2=C34)N=O)=O

Computed Properties

  • Exact Mass: 276.05354
  • Monoisotopic Mass: 276.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • PSA: 72.57
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